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Compound of Interest

Compound Name: 5-Fluoroisobenzofuran-1(3H)-one

Cat. No.: B1317678

In-Depth Technical Guide to 5-
Fluoroisobenzofuran-1(3H)-one

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,
and synthesis of 5-Fluoroisobenzofuran-1(3H)-one, a fluorinated building block of significant
interest in medicinal chemistry and materials science.

Molecular Structure and Properties

5-Fluoroisobenzofuran-1(3H)-one, also known as 5-fluorophthalide, is a solid, white
crystalline compound.[1][2] Its molecular structure consists of a bicyclic system with a furanone
ring fused to a benzene ring, with a fluorine atom substituted at the 5-position.

Key ldentifiers and Properties:
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Property Value Reference

Molecular Formula CsHsFO2 [1103114]

Molecular Weight 152.12 g/mol [3][4]

CAS Number 700-85-6 [3]

Appearance White crystalline solid [1112]

Melting Point 68-72 °C or 118-119 °C [2]

- _ ~288 °C to 322.686 °C at 760

Boiling Point [21[4]

mmHg
N Insoluble in water; Soluble in

Solubility ) [2]
ethanol and dichloromethane

SMILES FC1=CC=C2C(=0)0CC2=C1 [3]
KKDJJIBAMSYLYQS-

InChl Key [1]

UHFFFAOYSA-N

Note: A significant discrepancy exists in the reported melting points, which may be due to

different experimental conditions or sample purity.

Synthesis of 5-Fluoroisobenzofuran-1(3H)-one

A common and effective method for the synthesis of 5-Fluoroisobenzofuran-1(3H)-one is the

selective reduction of its corresponding anhydride, 4-Fluorophthalic Anhydride. Sodium

borohydride (NaBHa) is a frequently used reducing agent for this type of transformation.

Experimental Protocol: Selective Reduction of 4-
Fluorophthalic Anhydride

This protocol describes a general procedure for the synthesis of 5-Fluoroisobenzofuran-

1(3H)-one.

Materials:

e 4-Fluorophthalic Anhydride
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e Sodium Borohydride (NaBHa)

¢ Anhydrous Tetrahydrofuran (THF)

o Methanol (MeOH)

e Hydrochloric Acid (HCI), 1M solution

o Saturated Sodium Bicarbonate (NaHCOs3) solution
o Saturated Sodium Chloride (NaCl) solution (brine)
e Anhydrous Magnesium Sulfate (MgSQOa) or Sodium Sulfate (Naz2S0a)
o Ethyl Acetate

» Round-bottom flask

e Magnetic stirrer and stir bar

* Ice bath

e Separatory funnel

» Rotary evaporator

Procedure:

o Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen
or argon), dissolve 4-Fluorophthalic Anhydride in anhydrous THF.

e Cooling: Cool the solution to 0 °C using an ice bath.

o Addition of Reducing Agent: While stirring, slowly add sodium borohydride in small portions.
A mixture of THF and methanol can be used as the solvent for this step.

o Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography
(TLC).
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e Quenching: Once the reaction is complete, cautiously quench the reaction by the slow
addition of 1M HCIl at 0 °C until the pH is acidic (pH ~3).

o Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl
acetate.

» Washing: Wash the organic layer sequentially with saturated NaHCOs solution and brine.
e Drying: Dry the organic layer over anhydrous MgSOa or NazSOa.

o Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure
using a rotary evaporator.

 Purification: The crude product can be further purified by recrystallization or column
chromatography to yield pure 5-Fluoroisobenzofuran-1(3H)-one.

Synthesis Workflow

Click to download full resolution via product page

Caption: Synthesis workflow for 5-Fluoroisobenzofuran-1(3H)-one.

Applications in Research and Drug Development

5-Fluoroisobenzofuran-1(3H)-one is a valuable intermediate in the synthesis of a variety of
biologically active molecules and advanced materials.

e Pharmaceutical Synthesis: It serves as a key precursor in the development of
pharmaceuticals, particularly for central nervous system agents like serotonin reuptake
inhibitors. The presence of the fluorine atom can significantly enhance the metabolic stability
and binding affinity of drug candidates.
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» Medicinal Chemistry: In medicinal chemistry, the fluorinated phthalide scaffold is utilized to
construct novel bioactive compounds. Fluorine's unique properties, such as its high
electronegativity and ability to form strong carbon-fluorine bonds, are exploited to improve
the pharmacokinetic and pharmacodynamic profiles of potential drugs.

o Tracer Studies: The fluorine atom also makes this compound useful in labeling and tracer
studies, as it can be detected using *°F NMR spectroscopy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and weight]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1317678#5-fluoroisobenzofuran-1-3h-one-molecular-
structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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